N-(Cyanomethyl)-2-[(5-methyl-2-propan-2-ylcyclohexyl)amino]acetamide

• IUPAC Name: N-(cyanomethyl)-2-[(5-methyl-2-propan-2-ylcyclohexyl)amino]acetamide
• InChI: InChI=1S/C14H25N3O/c1-10(2)12-5-4-11(3)8-13(12)17-9-14(18)16-7-6-15/h10-13,17H,4-5,7-9H2,1-3H3,(H,16,18)
• InChI Key: MFYFGRDBJXXPGD-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(C(C1)NCC(=O)NCC#N)C(C)C
• Molecular Formula: C14H25N3O
• Molecular Weight: 251.37 g/mol
• CAS No.: 1645353-40-7

Description

N-(Cyanomethyl)-2-[(5-methyl-2-propan-2-ylcyclohexyl)amino]acetamide is a useful research compound. Its molecular formula is C14H25N3O and its molecular weight is 251.374. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications

• Conformational Analysis for Opioid Agonists Development : Research on compounds like 2-(3,4-dichlorophenyl)-N-methyl-N-[(1S)-1-phenyl-2-(1-pyrrolidinyl)ethyl] acetamide highlights the importance of conformational analysis in developing potent opioid kappa agonists. Starting from chiral amino acids, this study introduced various substituents to obtain compounds with significant analgesic effects in vivo, demonstrating the role of structural analysis in drug design (Costello et al., 1991).

Organic Synthesis and Chemical Properties

• Synthesis of Complex Molecules : The synthesis and functionalization of molecules like N-(2-aminoethyl)- and N-(3-aminopropyl)cytisine, as well as the creation of novel azetidine-2-one derivatives of 1H-benzimidazole with antimicrobial and cytotoxic activities, are indicative of the broad applications of organic synthesis in creating biologically active compounds. These processes often involve stepwise reactions, including reduction, cycloaddition, and functional group transformations, which could be relevant for manipulating "N-(Cyanomethyl)-2-[(5-methyl-2-propan-2-ylcyclohexyl)amino]acetamide" for specific scientific purposes (Shishkin et al., 2012); (Noolvi et al., 2014).

Molecular Biology and Biochemistry

• Chemoselective Acetylation for Drug Synthesis : The chemoselective acetylation of amino groups, as demonstrated with 2-aminophenol to produce N-(2-hydroxyphenyl)acetamide, showcases the utility of immobilized enzymes in synthesizing intermediates for antimalarial drugs. This methodology, utilizing biocatalysts for selective transformations, could offer insights into the functionalization of "this compound" in a biological context, potentially enhancing its bioavailability or activity (Magadum & Yadav, 2018).